Cas no 1698718-30-7 (3-(3,3-difluorocyclopentyl)methyl-3-methylazetidine)

• Product Name: 3-(3,3-difluorocyclopentyl)methyl-3-methylazetidine
• CAS No: 1698718-30-7
• MF: C₁₀H₁₇F₂N
• MW: 189.245489835739
• MDL: MFCD31811144
• CID: 5618164
• PubChem ID: 130487658
• Update Time: 2025-05-25

3-(3,3-difluorocyclopentyl)methyl-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-[(3,3-difluorocyclopentyl)methyl]-3-methylazetidine
• 1698718-30-7
• EN300-3005733
• 3-(3,3-difluorocyclopentyl)methyl-3-methylazetidine

• MDL： MFCD31811144
• Inchi： 1S/C10H17F2N/c1-9(6-13-7-9)4-8-2-3-10(11,12)5-8/h8,13H,2-7H2,1H3
• InChI Key： YXIVULUEXWUATC-UHFFFAOYSA-N
• SMILES： FC1(CCC(C1)CC1(C)CNC1)F

Computed Properties

• Exact Mass: 189.13290587g/mol
• Monoisotopic Mass: 189.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Additional information on 3-(3,3-difluorocyclopentyl)methyl-3-methylazetidine

Introduction to 3-(3,3-Difluorocyclopentyl)methyl-3-methylazetidine (CAS No. 1698718-30-7)

The compound 3-(3,3-difluorocyclopentyl)methyl-3-methylazetidine, identified by the CAS registry number 1698718-30-7, is a specialized organic compound with unique structural and chemical properties. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of a difluorocyclopentyl group and a methyl substituent on the azetidine ring introduces distinct electronic and steric effects, making it a subject of interest in various fields of chemistry and pharmacology.

Azetidines are known for their rigidity and potential applications in drug design due to their ability to mimic certain bioactive conformations. The substitution pattern in 3-(3,3-difluorocyclopentyl)methyl-3-methylazetidine further enhances its uniqueness. The cyclopentane ring, substituted with two fluorine atoms at the 3-position, contributes to the compound's stability and bioavailability. Recent studies have highlighted the importance of such structural features in modulating pharmacokinetic properties, making this compound a promising candidate for therapeutic applications.

The synthesis of 1698718-30-7 involves multi-step processes that require precise control over reaction conditions. Researchers have explored various methodologies, including ring-closing metathesis and nucleophilic substitution reactions, to efficiently construct the azetidine core. The integration of fluorinated cyclopentane moieties into the structure has been achieved through coupling reactions, leveraging the reactivity of aryl fluorides under palladium-catalyzed conditions. These advancements in synthetic chemistry have significantly improved the scalability and purity of the compound.

Recent research has focused on evaluating the biological activity of 1698718-30-7. In vitro studies have demonstrated its potential as a modulator of ion channels and G-protein coupled receptors (GPCRs), which are critical targets in the development of treatments for neurological disorders such as epilepsy and chronic pain. Preclinical data suggest that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and reduced clearance rates compared to structurally similar compounds.

The fluorinated cyclopentane moiety in 1698718-30-7 plays a pivotal role in its interactions with biological systems. Fluorine atoms are known for their electron-withdrawing effects, which can enhance drug-receptor binding affinity without significantly increasing molecular weight. This property is particularly advantageous in drug design, where optimizing ligand efficiency is crucial for achieving desired therapeutic outcomes.

In addition to its pharmacological applications, 1698718-30-7 has shown potential in materials science as a precursor for advanced polymers and nanomaterials. Its rigid structure and functional substituents make it suitable for applications in self-assembling systems and stimuli-responsive materials. Emerging research explores its use in creating hybrid materials with tailored mechanical and electronic properties, further expanding its utility beyond traditional pharmaceutical applications.

From a manufacturing perspective, the production of 1698718-30-7 requires adherence to stringent quality control measures to ensure consistency and safety. The integration of continuous flow chemistry techniques has enabled more efficient synthesis pathways, reducing production costs while maintaining high product quality. These advancements underscore the importance of innovation in chemical manufacturing to meet growing demand for specialized compounds like 1698718-30-7.

In conclusion, 3-(3,3-difluorocyclopentyl)methyl-3-methylazetidine (CAS No. 1698718-30-7) stands as a versatile compound with diverse applications across multiple disciplines. Its unique structural features, coupled with recent advancements in synthesis and biological evaluation, position it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to various fields in science and technology.